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Introduction

EC144 is a potent, second-generation, orally available small molecule inhibitor of Heat Shock
Protein 90 (Hsp90).[1] Hsp90 is a molecular chaperone essential for the stability and function
of a wide range of client proteins, many of which are critical for cancer cell proliferation and
survival, including the Human Epidermal Growth Factor Receptor 2 (Her-2).[1] In Her-2 positive
cancers, Hsp90 plays a crucial role in maintaining the conformation and stability of the Her-2
oncoprotein. EC144 binds to the ATP-binding pocket in the N-terminal domain of Hsp90,
inhibiting its chaperone function. This leads to the destabilization, ubiquitination, and
subsequent proteasomal degradation of Her-2 and other Hsp90 client proteins, thereby
disrupting downstream oncogenic signaling pathways.[1] These application notes provide
detailed protocols for studying the effects of EC144 on Her-2 degradation and downstream
signaling.
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Signaling Pathways and Experimental Workflows
EC144 Mechanism of Action
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Caption: EC144 inhibits Hsp90, leading to Her-2 destabilization and degradation.

Downstream Signaling Pathway of Her-2
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In Vitro & In Vivo Evaluation of EC144
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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